4-(dimethylamino)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: 4-(dimethylamino)-N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C24H24N4OS/c1-16-12-21-22(13-17(16)2)30-24(26-21)28(15-18-6-5-11-25-14-18)23(29)19-7-9-20(10-8-19)27(3)4/h5-14H,15H2,1-4H3
• InChI Key: QZHVHDGZZALTTH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)N(C)C
• Molecular Formula: C24H24N4OS
• Molecular Weight: 416.5 g/mol
• CAS No.: 886946-70-9

Description

4-(dimethylamino)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C24H24N4OS and its molecular weight is 416.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitumor Activities

Benzothiazole derivatives, similar to 4-(dimethylamino)-N-(5,6-dimethylbenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)benzamide, have been investigated for their antimicrobial and antitumor activities. Studies have demonstrated that certain benzothiazole and benzimidazole derivatives exhibit significant antimicrobial and antitumor properties, suggesting their potential as chemotherapeutic agents. For instance, microwave-assisted synthesis of pyrazolopyridines and their derivatives has shown antioxidant, antitumor, and antimicrobial activities, indicating the utility of these compounds in developing new therapeutic agents (El‐Borai et al., 2013). Similarly, synthesis and evaluation of new thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety have revealed promising antimicrobial activities, further highlighting the potential of benzothiazole derivatives in medical research (Gouda et al., 2010).

Corrosion Inhibition

The application of benzothiazole derivatives extends into the field of corrosion science, where these compounds have been used as corrosion inhibitors for carbon steel in acidic environments. Studies have identified benzothiazole derivatives that offer higher inhibition efficiencies against steel corrosion, demonstrating their potential for protecting industrial materials (Hu et al., 2016).

Fluorescent Probes

Benzothiazole derivatives have also found applications in the development of fluorescent probes for the detection of thiophenols over aliphatic thiols in water samples. These probes are designed based on reaction-based pathways that afford high selectivity and sensitivity, showcasing the versatility of benzothiazole derivatives in environmental and biological sciences (Wang et al., 2012).

Electrochemical Sensors

Furthermore, 4-dimethylaminoantipyrine, a compound related to the benzothiazole derivatives, has been utilized as a broad electrochemical indicator for immunosensors platforms. This application demonstrates the compound's ability to stabilize and enhance the response of electrodes for immunological detection, thus broadening the scope of benzothiazole derivatives in sensor technology (Melo et al., 2022).